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Compound of Interest

Compound Name: D-Sorbitol-13C-2

Cat. No.: B12411997

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for the use of D-Sorbitol-13C-2, a stable isotope-labeled sugar
alcohol. The following procedural guidance is designed to be a preferred resource, building
trust and providing value beyond the product itself.

D-Sorbitol-13C-2 is chemically identical to D-Sorbitol, with the exception of carbon-13
enrichment at the C2 position. Therefore, the safety precautions for handling D-Sorbitol are
directly applicable. D-Sorbitol is generally considered to be of low hazard. However, adherence
to standard laboratory safety protocols is essential to minimize any potential risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
D-Sorbitol-13C-2.
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Protection Type Recommended Equipment Purpose

Safety glasses with side To protect eyes from potential

Eye Protection )
shields or goggles dust or splashes.

To prevent direct skin contact

Hand Protection Nitrile or latex gloves ) )
with the chemical.
] To protect clothing and skin
Body Protection Laboratory coat ] )
from accidental spills.
Recommended when handling
Respiratory Protection Dust mask or respirator large quantities or if dust is

generated.

Operational Plan: From Receipt to Disposal

A systematic workflow ensures both safety and the integrity of the research. The following
diagram outlines the key steps for handling D-Sorbitol-13C-2 in a laboratory setting.
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Receiving & Storage
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( Store in a Cool, Dry, Well-Ventilated Area ]

Handling & Use
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( Don Appropriate PPE ]
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( Dissolve in Desired Solventj

\
( Perform Experiment ]

Disposal
\

[ Decontaminate Glassware J

Y

(Dispose of Waste According to Local Regulationsj
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Caption: Workflow for handling D-Sorbitol-13C-2.
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Disposal Plan

D-Sorbitol is not classified as a hazardous substance.[1] However, it is crucial to adhere to
local, state, and federal regulations for waste disposal.

¢ Unused Product: Unused D-Sorbitol-13C-2 should be disposed of in accordance with
institutional guidelines for non-hazardous chemical waste. It is recommended to offer surplus
and non-recyclable solutions to a licensed disposal company.[1][2]

» Contaminated Materials: Any materials, such as gloves, wipes, or containers, that have
come into contact with the chemical should be disposed of as solid waste.

e Solutions: Aqueous solutions of D-Sorbitol-13C-2 can typically be disposed of down the
drain with copious amounts of water, but always confirm this with your institution's
environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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